1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

• Molecular Formula: C21H29ClN2O3S
• Molecular Weight: 425 g/mol
• IUPAC Name: 4-[[4-(3-chloro-2-methylphenyl)piperazin-1-yl]sulfonylmethyl]-7,7-dimethylbicyclo[2.2.1]heptan-3-one
• InChI: InChI=1S/C21H29ClN2O3S/c1-15-17(22)5-4-6-18(15)23-9-11-24(12-10-23)28(26,27)14-21-8-7-16(13-19(21)25)20(21,2)3/h4-6,16H,7-14H2,1-3H3
• InChI Key: VEJWGLJWBOKRQS-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4=O

Description

1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one, also known as SB-269970, is a selective serotonin 5-HT7 receptor antagonist. It has been studied for its potential therapeutic effects in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia.

Mechanism of Action

1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one selectively blocks the serotonin 5-HT7 receptor, which is widely expressed in the central nervous system. The 5-HT7 receptor is involved in the regulation of various physiological processes, including sleep, mood, and cognition. By blocking this receptor, 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one may modulate these processes and potentially improve symptoms of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
Studies have shown that 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one can modulate various neurotransmitter systems, including serotonin, dopamine, and glutamate. Additionally, it has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. These effects may contribute to the potential therapeutic effects of 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one is its high selectivity for the 5-HT7 receptor, which allows for more precise modulation of this receptor compared to non-selective compounds. However, one limitation is its relatively low potency, which may require higher doses to achieve therapeutic effects. Additionally, the complex synthesis method and limited availability of 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one may make it difficult to use in large-scale studies.

Future Directions

Future research on 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one may focus on its potential therapeutic effects in specific neurological and psychiatric disorders, such as depression, anxiety, and schizophrenia. Additionally, further studies may investigate the mechanism of action of 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one and its potential effects on other neurotransmitter systems and signaling pathways. Finally, the development of more potent and selective compounds may improve the efficacy and feasibility of using 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one as a therapeutic agent.

Synthesis Methods

1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one can be synthesized using a multi-step process involving the reaction of 4-(3-chloro-2-methylphenyl)piperazine with a sulfonamide reagent, followed by a cyclization reaction to form the bicyclic structure. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one has been extensively studied for its potential therapeutic effects in various neurological and psychiatric disorders. It has been shown to have antidepressant and anxiolytic effects in animal models, as well as potential antipsychotic effects in patients with schizophrenia. Additionally, 1-({[4-(3-Chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one has been studied for its potential role in the treatment of circadian rhythm disorders, such as jet lag and shift work disorder.